Cas no 73554-46-8 (4H-Azocino[5,4-b]indol-4-one, 1,2,3,5,6,7-hexahydro-)

• Product Name: 4H-Azocino[5,4-b]indol-4-one, 1,2,3,5,6,7-hexahydro-
• CAS No: 73554-46-8
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 542294
• PubChem ID: 71404195
• Update Time: 2025-04-19

4H-Azocino[5,4-b]indol-4-one, 1,2,3,5,6,7-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Azocino[5,4-b]indol-4-one, 1,2,3,5,6,7-hexahydro-
• 1,2,3,5,6,7-hexahydroazocino[5,4-b]indol-4-one
• 1,2,3,5,6,7-Hexahydro-4H-azocino[5,4-b]indol-4-one
• DTXSID00825053
• 73554-46-8
• 2,3,5,6-Tetrahydro-1H-azocino[5,4-b]indol-4(7H)-one

• Inchi： 1S/C13H14N2O/c16-13-6-5-12-10(7-8-14-13)9-3-1-2-4-11(9)15-12/h1-4,15H,5-8H2,(H,14,16)
• InChI Key： QLZKMMUJNQUOFT-UHFFFAOYSA-N
• SMILES： O=C1CCC2=C(C3C=CC=CC=3N2)CCN1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.9Ų